Cas no 1314709-17-5 (2-(1-aminocyclobutyl)-4,5-dimethylphenol)

• Product Name: 2-(1-aminocyclobutyl)-4,5-dimethylphenol
• CAS No: 1314709-17-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6205964
• PubChem ID: 82604265
• Update Time: 2025-05-24

2-(1-aminocyclobutyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclobutyl)-4,5-dimethylphenol
• EN300-1841695
• 1314709-17-5

• Inchi： 1S/C12H17NO/c1-8-6-10(11(14)7-9(8)2)12(13)4-3-5-12/h6-7,14H,3-5,13H2,1-2H3
• InChI Key： XJGRVUFPNUMYBW-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1(CCC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclobutyl)-4,5-dimethylphenol

2-(1-Aminocyclobutyl)-4,5-Dimethylphenol: A Comprehensive Overview

2-(1-Aminocyclobutyl)-4,5-Dimethylphenol, identified by the CAS registry number 1314709-17-5, is a compound of significant interest in contemporary chemical research. This compound is a derivative of phenol, featuring a unique substitution pattern that includes a cyclobutylamine group at the 2-position and methyl groups at the 4 and 5 positions. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of exploration in various fields such as drug discovery, material science, and catalysis.

The synthesis of 2-(1-Aminocyclobutyl)-4,5-Dimethylphenol involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in catalytic methods have enabled more efficient construction of cyclobutane derivatives, which are crucial for obtaining high yields of this compound. Researchers have also explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as cycloaddition reactions or ring-closing processes. These developments have not only improved the overall efficiency but also opened new avenues for modifying the substituents on the phenol ring.

The physical properties of 2-(1-Aminocyclobutyl)-4,5-Dimethylphenol are heavily influenced by its molecular structure. The presence of the cyclobutylamine group introduces steric hindrance and enhances the compound's ability to form hydrogen bonds. This combination results in a higher melting point compared to unsubstituted phenols. Additionally, the methyl groups at positions 4 and 5 contribute to increased lipophilicity, which is advantageous for applications requiring solubility in organic solvents.

In terms of biological activity, recent studies have highlighted the potential of 2-(1-Aminocyclobutyl)-4,5-Dimethylphenol as a modulator of cellular signaling pathways. Preclinical data suggest that this compound exhibits selective binding to certain protein targets, making it a promising candidate for drug development. Furthermore, its ability to penetrate cellular membranes due to its lipophilic nature has been recognized as a key factor in its bioavailability.

The application of 2-(1-Aminocyclobutyl)-4,5-Dimethylphenol extends beyond pharmacology into materials science. Its unique combination of mechanical and thermal properties makes it an attractive candidate for use in polymer formulations and advanced materials. Researchers are currently investigating its potential as a building block for constructing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In conclusion, 2-(1-Aminocyclobutyl)-4,5-Dimethylphenol represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior and biological effects, underscoring its importance in modern scientific exploration.